Cas no 2408936-40-1 (tert-butyl N-{3-[(3R)-3-hydroxypyrrolidin-1-yl]propyl}carbamate)

• Product Name: tert-butyl N-{3-[(3R)-3-hydroxypyrrolidin-1-yl]propyl}carbamate
• CAS No: 2408936-40-1
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 6479233
• PubChem ID: 165683054
• Update Time: 2025-06-08

tert-butyl N-{3-[(3R)-3-hydroxypyrrolidin-1-yl]propyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-[(3R)-3-hydroxypyrrolidin-1-yl]propyl}carbamate
• 2408936-40-1
• EN300-7283005

• Inchi： 1S/C12H24N2O3/c1-12(2,3)17-11(16)13-6-4-7-14-8-5-10(15)9-14/h10,15H,4-9H2,1-3H3,(H,13,16)/t10-/m1/s1
• InChI Key： JTBYNRGDCLTYMH-SNVBAGLBSA-N
• SMILES： O[C@@H]1CCN(CCCNC(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl N-{3-[(3R)-3-hydroxypyrrolidin-1-yl]propyl}carbamate

Introduction to Tert-butyl N-{3-[(3R)-3-hydroxypyrrolidin-1-yl]propyl}carbamate (CAS No. 2408936-40-1)

Tert-butyl N-{3-[(3R)-3-hydroxypyrrolidin-1-yl]propyl}carbamate, identified by its Chemical Abstracts Service (CAS) number 2408936-40-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules known for their potential biological activity, particularly in the modulation of enzymatic pathways and receptor interactions. The structural framework of this molecule incorporates a tert-butyl group, which is a common moiety in medicinal chemistry due to its ability to enhance metabolic stability and binding affinity. Additionally, the presence of a pyrrolidin-1-yl moiety suggests possible interactions with biological targets such as enzymes and receptors, which are critical for therapeutic intervention.

The N-{3-[(3R)-3-hydroxypyrrolidin-1-yl]propyl}carbamate moiety is particularly noteworthy, as it introduces a chiral center at the (3R) configuration. Chirality is a fundamental aspect of many bioactive molecules, influencing their pharmacokinetic properties and biological efficacy. The hydroxyl group within this segment further complicates the molecule's interactions with biological systems, potentially enabling selective binding to specific targets. This structural complexity makes Tert-butyl N-{3-[(3R)-3-hydroxypyrrolidin-1-yl]propyl}carbamate a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting enzymes involved in metabolic pathways associated with diseases such as diabetes, obesity, and cancer. The pyrrolidin-1-yl scaffold is frequently encountered in pharmacological research due to its versatility in mimicking natural biomolecules and its ability to engage with various enzymatic systems. For instance, derivatives of pyrrolidine have been explored as inhibitors of kinases, proteases, and other enzymes implicated in disease pathogenesis. The specific arrangement of atoms in Tert-butyl N-{3-[(3R)-3-hydroxypyrrolidin-1-yl]propyl}carbamate may confer unique properties that could make it an effective modulator of such enzymatic activities.

One of the most compelling aspects of this compound is its potential application in the development of next-generation therapeutics. The combination of the tert-butyl group and the chiral pyrrolidin-1-yl moiety suggests that this molecule could exhibit high selectivity for biological targets while minimizing off-target effects. This selectivity is crucial for improving therapeutic efficacy and reducing side effects associated with drug treatment. Furthermore, the presence of a hydroxyl group provides opportunities for further chemical modification, allowing researchers to fine-tune the pharmacological properties of the compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with unprecedented accuracy. These computational tools can be leveraged to explore the potential activity of Tert-butyl N-{3-[(3R)-3-hydroxypyrrolidin-1-yl]propyl}carbamate against various enzymes and receptors. For example, molecular dynamics simulations can provide insights into how this compound might interact with proteins such as kinases or proteases, while virtual screening techniques can identify potential binding pockets on these targets.

The synthesis of complex molecules like Tert-butyl N-{3-[(3R)-3-hydroxypyrrolidin-1-yl]propyl}carbamate presents both challenges and opportunities for synthetic chemists. The need to maintain chirality at the (3R) configuration requires careful selection of synthetic routes and protecting groups to prevent racemization or epimerization. However, recent innovations in asymmetric synthesis have made it possible to construct chiral centers with high enantioselectivity, opening up new possibilities for developing enantiopure compounds with enhanced biological activity.

As interest in personalized medicine grows, there is increasing demand for compounds that can be tailored to individual patients based on their genetic or molecular profiles. The structural flexibility of Tert-butyl N-{3-[(3R)-3-hydroxypyrrolidin-1-yl]propyl}carbamate makes it an attractive candidate for such applications. By modifying specific parts of the molecule, researchers can create derivatives that are optimized for particular therapeutic indications or patient populations. This approach aligns well with the broader goals of precision medicine, which aims to deliver targeted treatments that are more effective and safer than traditional therapeutics.

The potential applications of Tert-butyl N-{3-[(3R)-3-hydroxypyrrolidin-1-y l]prop yl}carbamate extend beyond drug development into other areas such as agrochemicals and material science. For instance, analogs of this compound could be explored as herbicides or fungicides due to their ability to interact with biological targets in plants or fungi. Similarly, modifications to the molecular structure might yield materials with unique properties suitable for industrial applications.

In conclusion,Tert-but yl N-{ 3 -[ ( 3 R ) - 3 -hydro xypy rrol idin - 1 - y l ] prop yl } carbamate ( CAS No . 24089 36 -40 -1) represents a fascinating subject for research in pharmaceutical chemistry . Its structural features , including th e tert-but yl group, th e chiral pyr rol idin -1 -y l moiety , an d th e hydro x y l gr ou p , endow it w ith potenti al b iological act ivit y an d versatilit y . Th rough combinin g computa tional meth ods w ith synt hetic chemis try , researc hers can explo re an d optimize th e pharma cological prop erties o f thi s compoun d , paving th e way f or n ext-gen eratio n therapeu tic s . As th e field o f pharma ceutical che mistry contin ues t o evol ve , compoun ds lik e thi s will play an increasingly im portant role i n driv ing advanc em ents i n med icine an d biotechnology .